ARQ-761
Description
ARQ-761 is a soluble prodrug of beta-lapachone with potential antineoplastic and radiosensitizing activity. ARQ 761 is converted to beta-lapachone (b-lap) in vivo. When b-lap is activated by NAD(P)H:quinone oxidoreductase-1 (NQO1) this agent creates a futile oxidoreduction, generating highly reactive oxygen species (ROS) that results in DNA damage. The activation of b-lap also causes hyperactivation of poly (ADP-ribose) polymerase-1 (PARP-1), an enzyme that facilitates DNA repair, accompanied by rapid depletion of NAD+/ATP nucleotide levels.
Scientific Research Applications
1. Cancer Cell Necrosis
ARQ-761, a β-lapachone analogue, has been studied for its potential in causing tumor-specific cell death. It exploits the elevated levels of NAD(P)H:quinone oxidoreductase 1 (NQO1) found in many solid tumors. A Phase 1 study indicated that ARQ 761 showed modest activity as a single agent, with its efficacy appearing to be associated with tumor NQO1 expression. Notably, the principal toxicities included anaemia and possible methemoglobinaemia (Gerber et al., 2018).
2. Anticancer Activities of Naphthoquinones
Naphthoquinones, including ARQ 761, have been extensively researched for their anticancer properties. ARQ 761, a 1,2-naphthoquinone-based compound, is currently being assessed for its anti-tumor activity against advanced solid tumors. This review highlights the broad applications of naphthoquinones as potential anticancer agents and their biological relevance in the design of new cancer therapeutics (Wellington, 2015).
Properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ARQ761; ARQ-761; ARQ 761. |
Origin of Product |
United States |
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